Cas no 94232-04-9 (Benzenesulfonic acid,3-amino-4-methoxy-, 4-nitrophenyl ester)

• Product name: Benzenesulfonic acid,3-amino-4-methoxy-, 4-nitrophenyl ester
• CAS No: 94232-04-9
• MF: C₁₃H₁₂N₂O₆S
• MW: 324.309182167053
• CID: 810229
• PubChem ID: 6366507

Benzenesulfonic acid,3-amino-4-methoxy-, 4-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,3-amino-4-methoxy-, 4-nitrophenyl ester
• (4-nitrophenyl) 3-amino-4-methoxybenzenesulfonate
• p-nitrophenyl 3-amino-4-methoxybenzenesulphonate
• NS00040304
• 94232-04-9
• P-NITROPHENYL 3-AMINO-4-METHOXYBENZENESULFONATE
• DTXSID10241149
• EINECS 303-928-7

• Inchi： InChI=1S/C13H12N2O6S/c1-20-13-7-6-11(8-12(13)14)22(18,19)21-10-4-2-9(3-5-10)15(16)17/h2-8H,14H2,1H3
• InChI Key： MKBHZWMFTFVMOV-UHFFFAOYSA-N
• SMILES： COC1=C(C=C(C=C1)S(=O)(=O)OC2=CC=C(C=C2)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 324.041607
• Monoisotopic Mass: 324.041607
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 133

Experimental Properties

• Density: 1.465
• Boiling Point: 553.7°Cat760mmHg
• Flash Point: 288.6°C
• Refractive Index: 1.623